Cas no 1243052-09-6 (1-7-(2-fluorophenyl)-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-yl-N-(3-methylbutyl)piperidine-4-carboxamide)

• Product Name: 1-7-(2-fluorophenyl)-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-yl-N-(3-methylbutyl)piperidine-4-carboxamide
• CAS No: 1243052-09-6
• MF: C₂₃H₂₇FN₄O₂S
• MW: 442.549487352371
• CID: 6039501
• PubChem ID: 135631022
• Update Time: 2025-07-09

1-7-(2-fluorophenyl)-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-yl-N-(3-methylbutyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-7-(2-fluorophenyl)-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-yl-N-(3-methylbutyl)piperidine-4-carboxamide
• 1-[7-(2-fluorophenyl)-4-oxo-1H-thieno[3,2-d]pyrimidin-2-yl]-N-(3-methylbutyl)piperidine-4-carboxamide
• AKOS005060235
• 1-[7-(2-FLUOROPHENYL)-4-OXO-3H-THIENO[3,2-D]PYRIMIDIN-2-YL]-N-(3-METHYLBUTYL)PIPERIDINE-4-CARBOXAMIDE
• 1-(7-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)-N-isopentylpiperidine-4-carboxamide
• 1-[7-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]-N-(3-methylbutyl)piperidine-4-carboxamide
• 1243052-09-6
• VU0626060-1
• F3407-0399

• Inchi： 1S/C23H27FN4O2S/c1-14(2)7-10-25-21(29)15-8-11-28(12-9-15)23-26-19-17(13-31-20(19)22(30)27-23)16-5-3-4-6-18(16)24/h3-6,13-15H,7-12H2,1-2H3,(H,25,29)(H,26,27,30)
• InChI Key： ROEFGZSOJJRQCL-UHFFFAOYSA-N
• SMILES： N1(C2=NC(=O)C3SC=C(C4=CC=CC=C4F)C=3N2)CCC(C(NCCC(C)C)=O)CC1

Computed Properties

• Exact Mass: 442.18387545g/mol
• Monoisotopic Mass: 442.18387545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 1-7-(2-fluorophenyl)-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-yl-N-(3-methylbutyl)piperidine-4-carboxamide

Compound CAS No. 1243052-09-6: 1-(7-(2-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl)-N-(3-methylbutyl)piperidine-4-carboxamide

The compound with CAS No. 1243052-09-6, named 1-(7-(2-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl)-N-(3-methylbutyl)piperidine-4-carboxamide, is a complex organic molecule with potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which includes a thienopyrimidine core, a fluorophenyl substituent, and a piperidine carboxamide group. These structural features contribute to its potential biological activity and chemical reactivity.

The thienopyrimidine moiety is a heterocyclic structure that has been extensively studied for its role in various pharmacological agents. Recent research has highlighted the importance of thienopyrimidines in the development of kinase inhibitors, which are crucial for targeting specific enzymes involved in disease pathways. The presence of the fluorophenyl group further enhances the compound's properties by introducing electron-withdrawing effects, which can influence its binding affinity to biological targets.

The piperidine carboxamide group attached to the thienopyrimidine core adds flexibility and potential for hydrogen bonding interactions. This feature is particularly significant in drug design, as it can improve the compound's solubility and bioavailability. Recent studies have demonstrated that such groups can also modulate the pharmacokinetic profiles of molecules, making them more suitable for therapeutic applications.

From a synthetic perspective, the preparation of this compound involves multi-step organic synthesis techniques. The construction of the thienopyrimidine ring typically requires precise control over reaction conditions to ensure high yields and selectivity. The introduction of the fluorophenyl group and the piperidine carboxamide substituent further demands advanced methodologies to achieve the desired stereochemistry and regioselectivity.

In terms of biological activity, this compound has shown promise in preliminary assays targeting specific protein kinases. Its ability to inhibit these enzymes suggests potential applications in oncology and other therapeutic areas where kinase activity plays a critical role. However, further preclinical studies are required to fully understand its efficacy and safety profile.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of such compounds with their target proteins. These computational tools provide valuable insights into optimizing molecular structures for improved therapeutic outcomes. For instance, molecular docking studies have revealed that the fluorophenyl group contributes significantly to the compound's binding interactions with kinase active sites.

Moreover, green chemistry principles are increasingly being applied in the synthesis of such compounds to minimize environmental impact. The use of recyclable catalysts and solvent systems has become a focus in modern organic synthesis, ensuring sustainable production methods while maintaining high product quality.

In conclusion, CAS No. 1243052-09-6 represents a sophisticated molecule with intriguing structural features and potential therapeutic applications. Ongoing research continues to explore its properties and optimize its use in drug development pipelines.